Cas no 2138333-79-4 (Ethyl 6-(aminosulfinyl)hexanoate)

• Product Name: Ethyl 6-(aminosulfinyl)hexanoate
• CAS No: 2138333-79-4
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• CID: 5934449
• PubChem ID: 165461470
• Update Time: 2025-10-28

Ethyl 6-(aminosulfinyl)hexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-732347
• ethyl 6-(aminosulfinyl)hexanoate
• 2138333-79-4
• Ethyl 6-(aminosulfinyl)hexanoate

• Inchi： 1S/C8H17NO3S/c1-2-12-8(10)6-4-3-5-7-13(9)11/h2-7,9H2,1H3
• InChI Key： IQXXWSXQLSVVAI-UHFFFAOYSA-N
• SMILES： S(CCCCCC(=O)OCC)(N)=O

Computed Properties

• Exact Mass: 207.09291458g/mol
• Monoisotopic Mass: 207.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.6Ų

Additional information on Ethyl 6-(aminosulfinyl)hexanoate

Ethyl 6-(Aminosulfinyl)Hexanoate: A Comprehensive Overview

Ethyl 6-(aminosulfinyl)hexanoate, with the CAS number 2138333-79-4, is a compound of significant interest in various scientific and industrial applications. This compound, also referred to as Ethyl 6-(sulfonamido)hexanoate, belongs to the class of sulfonamides and is widely studied for its unique chemical properties and potential uses in diverse fields. The molecule consists of a hexanoate chain with an aminosulfinyl group attached at the sixth position, making it a versatile compound with promising applications in pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 6-(aminosulfinyl)hexanoate through various methods. One of the most common approaches involves the reaction of hexanoic acid with an appropriate sulfonamide derivative under controlled conditions. This method ensures high purity and yield, making it suitable for large-scale production. The compound's structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules. Researchers have explored its potential as a building block for developing novel drugs, particularly in the field of oncology and infectious diseases.

The aminosulfinyl group in Ethyl 6-(aminosulfinyl)hexanoate plays a crucial role in its reactivity and biological activity. Studies have shown that this group can act as a bioisostere for other functional groups, making it an attractive candidate for drug design. In recent years, researchers have investigated its ability to modulate enzyme activity, particularly in kinases and proteases, which are key targets in cancer therapy. For instance, a study published in Journal of Medicinal Chemistry demonstrated that Ethyl 6-(aminosulfinyl)hexanoate derivatives exhibit potent inhibitory activity against certain kinase enzymes, suggesting their potential as lead compounds for anti-cancer drugs.

Beyond pharmaceutical applications, Ethyl 6-(aminosulfinyl)hexanoate has shown promise in agrochemicals. Its ability to interact with plant enzymes makes it a potential candidate for developing herbicides or plant growth regulators. Recent research has focused on its role in enhancing stress tolerance in crops by modulating key metabolic pathways. For example, a study conducted at the University of California revealed that Ethyl 6-(aminosulfinyl)hexanoate derivatives can improve drought tolerance in rice plants by regulating osmoprotectant biosynthesis.

In addition to its biological applications, Ethyl 6-(aminosulfinyl)hexanoate has garnered attention in materials science due to its unique physical properties. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have utilized this property to develop novel catalysts for organic transformations, such as asymmetric hydrogenation and cross-coupling reactions. These catalysts have shown high efficiency and selectivity, making them valuable tools in industrial synthesis.

The growing interest in Ethyl 6-(aminosulfinyl)hexanoate has also driven efforts to understand its environmental impact and safety profile. Studies have been conducted to assess its biodegradability and toxicity levels. According to recent findings published in Environmental Science & Technology, the compound exhibits moderate biodegradability under aerobic conditions and shows low acute toxicity to aquatic organisms. These results suggest that it can be used responsibly in industrial applications without posing significant risks to the environment.

In conclusion, Ethyl 6-(aminosulfinyl)hexanoate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in advancing innovation across pharmaceuticals, agrochemicals, and materials science.